Cas no 2248380-65-4 (4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine)

• Product Name: 4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine
• CAS No: 2248380-65-4
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 5927636
• PubChem ID: 137940225
• Update Time: 2025-06-08

4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine
• EN300-6511348
• 2248380-65-4

• Inchi： 1S/C8H5BrF2N2/c9-5-2-1-3-13-7(5)4-6(12-13)8(10)11/h1-4,8H
• InChI Key： OLHOKFLQPBCXCH-UHFFFAOYSA-N
• SMILES： C12=CC(C(F)F)=NN1C=CC=C2Br

Computed Properties

• Exact Mass: 245.96042g/mol
• Monoisotopic Mass: 245.96042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.60±0.30(Predicted)

Additional information on 4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine

Comprehensive Overview of 4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine (CAS No. 2248380-65-4)

4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine (CAS No. 2248380-65-4) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyridine derivative is characterized by its unique bromine and difluoromethyl functional groups, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The structural complexity of 4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine makes it a versatile intermediate in organic synthesis. Its CAS No. 2248380-65-4 is frequently cited in patent literature, underscoring its industrial relevance. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex molecules. This aligns with the broader trend of optimizing heterocyclic compounds for sustainable chemistry practices, a topic widely searched in academic and industrial forums.

From a pharmacological perspective, the difluoromethyl moiety in this compound is of particular interest due to its ability to modulate metabolic stability and bioavailability—a key focus area in modern drug design. Searches for "fluorinated pyridine derivatives" and "bioisosteres in medicinal chemistry" often reference compounds like 4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine, reflecting its relevance in addressing challenges such as drug resistance and target selectivity. Computational chemistry tools, including molecular docking studies, further validate its potential as a scaffold for bioactive molecules.

In agrochemical applications, this compound’s bromine substituent contributes to its efficacy as a precursor for crop protection agents. With rising global interest in "sustainable pest control" and "green chemistry," researchers are investigating halogenated pyrazolo[1,5-a]pyridines as alternatives to traditional pesticides. The compound’s stability under environmental conditions also makes it a candidate for long-acting formulations, addressing frequent queries about "durable agrochemical intermediates."

Analytical characterization of CAS No. 2248380-65-4 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory compliance and industrial scalability. Discussions on "quality control in fine chemicals" often emphasize the importance of such protocols, particularly for high-value intermediates like this pyrazolo[1,5-a]pyridine derivative.

Market trends indicate growing demand for 4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine, driven by its dual utility in life sciences and materials science. Its role in OLED (organic light-emitting diode) research, for instance, connects it to the booming "flexible electronics" sector. Investors and R&D teams frequently search for "specialty chemicals with multifunctional applications," positioning this compound as a strategic asset in innovation pipelines.

In summary, 4-bromo-2-(difluoromethyl)pyrazolo[1,5-a]pyridine (CAS No. 2248380-65-4) exemplifies the convergence of synthetic chemistry, pharmacology, and sustainability. Its multifaceted applications—from drug discovery to agrochemicals—resonate with contemporary scientific priorities, making it a compound of enduring interest and utility.